Cas no 2137562-07-1 (2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine)

• Product Name: 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine
• CAS No: 2137562-07-1
• MF: C₁₄H₂₉N₃
• MW: 239.400163412094
• CID: 5810072
• PubChem ID: 165486397
• Update Time: 2025-07-15

2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-844676
• 2137562-07-1
• 2-[4-(2,3-dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine
• 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine

• Inchi： 1S/C14H29N3/c1-12-4-3-8-17(13(12)2)14-5-9-16(10-6-14)11-7-15/h12-14H,3-11,15H2,1-2H3
• InChI Key： PUFBTIVFNBPWMY-UHFFFAOYSA-N
• SMILES： N1(CCCC(C)C1C)C1CCN(CCN)CC1

Computed Properties

• Exact Mass: 239.236147938g/mol
• Monoisotopic Mass: 239.236147938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.5Ų

Additional information on 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine

Introduction to 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine (CAS No. 2137562-07-1)

2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine, with the CAS number 2137562-07-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of multiple nitrogen atoms and methyl groups, contribute to its intriguing pharmacological properties.

The chemical structure of 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine consists of a central ethylamine backbone linked to a piperidine ring, which itself is substituted with a 2,3-dimethylpiperidine moiety. This intricate arrangement provides a foundation for exploring its interactions with various biological targets, such as receptors and enzymes. Recent studies have highlighted the potential of this compound in modulating neurotransmitter systems and its implications in treating neurological disorders.

In the context of medicinal chemistry, the development of novel compounds with enhanced therapeutic efficacy and reduced side effects is a continuous pursuit. 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine has been investigated for its potential as a lead compound in drug discovery programs. Its ability to cross the blood-brain barrier (BBB) efficiently makes it an attractive candidate for central nervous system (CNS) disorders. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

The biological activity of 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine has been extensively studied using various in vitro and in vivo models. Research has demonstrated its potent agonist or antagonist effects on specific receptors, such as serotonin (5-HT) receptors and dopamine (DA) receptors. These findings suggest that the compound may have therapeutic potential in conditions such as depression, anxiety, and Parkinson's disease.

Clinical trials are an essential step in translating preclinical findings into practical applications. While 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine is still in the early stages of clinical evaluation, preliminary results are promising. Phase I trials have focused on assessing the safety and tolerability of the compound in healthy volunteers. The data collected from these trials will provide valuable insights into dosing regimens and potential side effects, paving the way for more advanced clinical studies.

Beyond its therapeutic applications, 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine has also been explored for its use as a research tool. Its selective interaction with specific receptors allows researchers to gain a deeper understanding of neurotransmitter systems and their roles in various physiological processes. This knowledge can inform the development of more targeted therapies and improve our understanding of disease mechanisms.

The synthesis of 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound on both laboratory and industrial scales. Techniques such as transition metal-catalyzed coupling reactions and asymmetric synthesis have been employed to optimize the synthetic route.

In conclusion, 2-[4-(2,3-Dimethylpiperidin-1-yl)piperidin-1-y l]ethan - 1 - amine (CAS No . 2 1 3 7 5 6 2 - 0 7 - 1 ) strong > represents a promising molecule with significant potential in both research and therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and selective biological activity make it an attractive candidate for further investigation . As research continues , it is likely that new insights into its mechanisms of action and therapeutic utility will emerge , contributing to advancements in medicinal chemistry and pharmaceutical science . p >